N-(2-(4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl)ethyl)-3-(trifluoromethoxy)benzamide

• IUPAC Name: N-[2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)triazol-1-yl]ethyl]-3-(trifluoromethoxy)benzamide
• InChI: InChI=1S/C15H13F3N6O3/c1-9-20-14(27-22-9)12-8-24(23-21-12)6-5-19-13(25)10-3-2-4-11(7-10)26-15(16,17)18/h2-4,7-8H,5-6H2,1H3,(H,19,25)
• InChI Key: DZAHEWFFACNNGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=CN(N=N2)CCNC(=O)C3=CC(=CC=C3)OC(F)(F)F
• Molecular Formula: C15H13F3N6O3
• Molecular Weight: 382.30 g/mol

Description

N-(2-(4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl)ethyl)-3-(trifluoromethoxy)benzamide is a useful research compound. Its molecular formula is C15H13F3N6O3 and its molecular weight is 382.303. The purity is usually 95%.
BenchChem offers high-quality N-(2-(4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl)ethyl)-3-(trifluoromethoxy)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl)ethyl)-3-(trifluoromethoxy)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Chemistry Applications

Heterocyclic compounds like 1,2,4-oxadiazoles and 1,2,4-triazoles, which are related to N-(2-(4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl)ethyl)-3-(trifluoromethoxy)benzamide, have been extensively studied in chemical research. These compounds are formed through reactions involving benzoylthioamides with hydrazines and hydroxylamine, resulting in the formation of 1H-1,2,4-triazoles and 1,2,4-oxadiazoles respectively (Whitfield & Papadopoulos, 1981).

Anticancer Research

Compounds containing the 1,3,4-oxadiazole structure have been synthesized and evaluated for their anticancer properties. A study reported the design and synthesis of substituted benzamides, including 1,3,4-oxadiazol derivatives, demonstrating moderate to excellent anticancer activity against several cancer cell lines (Ravinaik et al., 2021).

Photolysis Studies

Research on the photolysis of 1,3,4-oxadiazoles, which are structurally related to the chemical , has been conducted. These studies explore the chemical behavior of oxadiazoles under light exposure, which is important for understanding their stability and potential applications in photochemistry (Tsuge et al., 1977).

Inhibitor Research

Research has also been conducted on benzamides as inhibitors, such as stearoyl-CoA desaturase-1 (SCD-1) inhibitors, which are relevant for understanding the biochemical pathways and potential therapeutic uses of similar compounds (Uto et al., 2009).

Polymer Chemistry

Benzamide derivatives with 1,3,4-oxadiazole units have been synthesized for applications in polymer chemistry. These compounds are known for their good thermal stability and solubility in certain solvents, making them suitable for creating thin flexible films with potential applications in materials science (Sava et al., 2003).